![molecular formula C23H22FN5O2 B2521185 N-(3-fluorophenyl)-2-(4-isopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide CAS No. 946379-34-6](/img/structure/B2521185.png)
N-(3-fluorophenyl)-2-(4-isopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluorophenyl)-2-(4-isopropyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C23H22FN5O2 and its molecular weight is 419.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Novel Coordination Complexes : Research on pyrazole-acetamide derivatives has led to the development of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, as demonstrated through various in vitro assays. The study showcases the effect of hydrogen bonding on the self-assembly process of these complexes, highlighting their potential in developing antioxidant agents (Chkirate et al., 2019).
Radioligands for Imaging
Selective Radioligands : A series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with fluorine substitutions, have been reported as selective ligands for the translocator protein (18 kDa). These compounds, such as DPA-714, are designed for in vivo imaging using positron emission tomography (PET), illustrating their potential in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).
Anti-Cancer Activity
Anti-Lung Cancer Activity : Novel fluoro-substituted benzo[b]pyran compounds have shown anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations. These findings underscore the therapeutic potential of such derivatives in oncology (Hammam et al., 2005).
Anti-Inflammatory Activity
Acetamide Derivatives with Anti-Inflammatory Properties : A study on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides demonstrated significant anti-inflammatory activity. This research contributes to the development of new anti-inflammatory medications (Sunder & Maleraju, 2013).
Mechanism of Action
Target of Action
The primary target of N-(3-fluorophenyl)-2-[1-(2-methylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamide, also known as F2459-1118, is a unique structure known as vasculogenic mimicry (VM) . VM is associated with metastasis and drug-induced resistance in malignant tumors .
Mode of Action
F2459-1118 possesses the novel mechanism of inhibiting VM . This unique VM inhibitory effect of F2459-1118 has positioned itself as a first-in-class drug . It is reported to target TRAP1 to induce mitochondrial apoptosis, suppress tumor cell growth, and inhibit vasculogenic mimicry formation .
Biochemical Pathways
The inhibition of VM by F2459-1118 affects the pathways associated with metastasis and drug-induced resistance in malignant tumors . The compound’s interaction with TRAP1 leads to the induction of mitochondrial apoptosis, which is a key pathway in the regulation of cell death .
Pharmacokinetics
The pharmacokinetic studies of F2459-1118 in mice, Sprague-Dawley rat, and beagle dog indicated that F2459-1118 converted to its active metabolite very rapidly following oral administration . The active metabolite showed growth inhibitory activity against a panel of 60 human cancer cell lines .
Result of Action
The result of F2459-1118’s action is the inhibition of tumor cell proliferation with a cell cycle arrest at G2/M phase . Apoptotic cell death indicated by the sub-G1 peak after treatment also occurred . These results confirmed the potency of F2459-1118 and its active metabolite in growth inhibition and cytotoxicity .
Action Environment
The action environment of F2459-1118 is primarily within the tumor microenvironment, where it targets VM structures associated with metastasis and drug resistance . Environmental factors such as the presence of other drugs, the stage of the tumor, and the overall health of the patient can influence the compound’s action, efficacy, and stability .
Properties
IUPAC Name |
N-(3-fluorophenyl)-2-[1-(2-methylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22FN5O2/c1-14(2)21-18-12-25-29(19-10-5-4-7-15(19)3)22(18)23(31)28(27-21)13-20(30)26-17-9-6-8-16(24)11-17/h4-12,14H,13H2,1-3H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJYUXMUIKNCVLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC(=O)NC4=CC(=CC=C4)F)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.